Cas no 948595-00-4 ((R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol)

(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol is a chiral organocatalyst featuring a pyrrolidine core flanked by two electron-deficient 3,5-bis(trifluoromethyl)phenyl groups. The trifluoromethyl substituents enhance its Lewis acidity, making it highly effective in asymmetric transformations, particularly in enantioselective C–C bond-forming reactions. The rigid pyrrolidine scaffold ensures precise stereocontrol, while the hydroxyl group provides additional coordination sites for substrates. This compound is valued for its stability under catalytic conditions and its ability to operate at low loadings. Its structural design facilitates high enantioselectivity in reactions such as Michael additions and aldol condensations, making it a versatile tool in synthetic organic chemistry and pharmaceutical applications.
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol structure
948595-00-4 structure
Product Name:(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol
CAS No:948595-00-4
MF:C21H15F12NO
MW:525.330747842789
MDL:MFCD10566975
CID:831240
PubChem ID:329760438
Update Time:2025-06-07

(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (R)-bis(3,5-bis(trifluoroMethyl)phenyl)(pyrrolidin-2-yl)Methanol
    • 2-Pyrrolidinemethanol, a,a-bis[3,5-bis(trifluoromethyl)phenyl]-, (2R)-
    • (R)-α,α-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
    • 2-Pyrrolidinemethanol,a,a-bis[3,5-bis(trifluoromethyl)phenyl]-,(2R)-
    • (R)-alpha,alpha-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
    • C21H15F12NO
    • ITXPGQOGEYWAKW-MRXNPFEDSA-N
    • BCP07827
    • 2935AH
    • (R)-bis(3,5-bis(trifluoroMethyl)phenyl)(pyrrolidin
    • bis[3,5-bis(trifluoromethyl)phenyl][(2R)-pyrrolidin-2-yl]methanol
    • (2R)-bis(3,5-bis(trifluorome
    • (2R)-α,α-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol (ACI)
    • B5882
    • (2R)-bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol
    • 948595-00-4
    • bis[3,5-bis(trifluoromethyl)phenyl]-[(2R)-pyrrolidin-2-yl]methanol
    • (R)-Bis[3,5-bis(trifluoromethyl)phenyl](pyrrolidin-2-yl)methanol
    • (2R)-I+/-,I+/--Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
    • BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]((2R)-PYRROLIDIN-2-YL)METHANOL
    • A,
    • AS-71812
    • A-bis[3,5-bis(trifluoromethyl)phenyl]-, (2R)-
    • MFCD10566975
    • CS-B0073
    • (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]-hydroxymethyl}pyrrolidine
    • SCHEMBL3008034
    • DB-290199
    • (R)-alpha,alpha-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol, >=99.0%
    • (R)-Alpha,alpha-bis[3,5-bis-(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
    • DTXSID601165405
    • 2-Pyrrolidinemethanol,
    • AKOS025287324
    • (R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol
    • MDL: MFCD10566975
    • Inchi: 1S/C21H15F12NO/c22-18(23,24)12-4-10(5-13(8-12)19(25,26)27)17(35,16-2-1-3-34-16)11-6-14(20(28,29)30)9-15(7-11)21(31,32)33/h4-9,16,34-35H,1-3H2/t16-/m1/s1
    • InChI Key: ITXPGQOGEYWAKW-MRXNPFEDSA-N
    • SMILES: C([C@@H]1NCCC1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)O

Computed Properties

  • Exact Mass: 525.09600
  • Monoisotopic Mass: 525.0962020g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 3
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.299
  • XLogP3: 6.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.465±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 113-117 °C
  • Boiling Point: 391.8±42.0 °C at 760 mmHg
  • Flash Point: 190.8±27.9 °C
  • Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
  • PSA: 32.26000
  • LogP: 7.07850
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Security Information

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(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  heated
Reference
Enantioselective Total Synthesis of (+)-Heilonine
Cassaidy, Kyle J. ; Rawal, Viresh H., Journal of the American Chemical Society, 2021, 143(40), 16394-16400

Production Method 2

Reaction Conditions
Reference
Process and intermediates for the preparation of NEP inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  rt → 65 °C; 22 h, 65 °C
Reference
Processes for preparing JAKs inhibitors and related intermediate compounds
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  rt; rt → 65 °C; 22 h, 65 °C
Reference
Enantioselective synthesis of Janus kinase inhibitor INCB018424 via an organocatalytic aza-Michael reaction
Lin, Qiyan; Meloni, David; Pan, Yongchun; Xia, Michael; Rodgers, James; et al, Organic Letters, 2009, 11(9), 1999-2002

(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Raw materials

(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Preparation Products

(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Related Literature

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